3-Amino-2-methylpropanoic acid
3-Amino-2-methylpropanoic acid
3-Amino-isobutanoic acid, also known as 3-aminoisobutanoate or beta-aminoisobutyric acid, belongs to the class of organic compounds known as beta amino acids and derivatives. These are amino acids having a (-NH2) group attached to the beta carbon atom. 3-Amino-isobutanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Amino-isobutanoic acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 3-amino-isobutanoic acid is primarily located in the cytoplasm. 3-Amino-isobutanoic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 3-amino-isobutanoic acid is involved in the pyrimidine metabolism pathway. 3-Amino-isobutanoic acid is also involved in several metabolic disorders, some of which include Beta ureidopropionase deficiency, UMP synthase deficiency (orotic aciduria), the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, and dihydropyrimidinase deficiency.
3-aminoisobutyric acid is a beta-amino-acid that is isobutyric acid in which one of the methyl hydrogens is substituted by an amino group. It has a role as a metabolite. It derives from an isobutyric acid. It is a conjugate acid of a 3-aminoisobutyrate. It is a tautomer of a 3-aminoisobutanoic acid zwitterion.
3-aminoisobutyric acid is a beta-amino-acid that is isobutyric acid in which one of the methyl hydrogens is substituted by an amino group. It has a role as a metabolite. It derives from an isobutyric acid. It is a conjugate acid of a 3-aminoisobutyrate. It is a tautomer of a 3-aminoisobutanoic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
10569-72-9
VCID:
VC0086868
InChI:
InChI=1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7)
SMILES:
CC(C[NH3+])C(=O)[O-]
Molecular Formula:
C4H9NO2
Molecular Weight:
103.12 g/mol
3-Amino-2-methylpropanoic acid
CAS No.: 10569-72-9
Main Products
VCID: VC0086868
Molecular Formula: C4H9NO2
Molecular Weight: 103.12 g/mol
CAS No. | 10569-72-9 |
---|---|
Product Name | 3-Amino-2-methylpropanoic acid |
Molecular Formula | C4H9NO2 |
Molecular Weight | 103.12 g/mol |
IUPAC Name | 3-azaniumyl-2-methylpropanoate |
Standard InChI | InChI=1S/C4H9NO2/c1-3(2-5)4(6)7/h3H,2,5H2,1H3,(H,6,7) |
Standard InChIKey | QCHPKSFMDHPSNR-UHFFFAOYSA-N |
SMILES | CC(C[NH3+])C(=O)[O-] |
Canonical SMILES | CC(C[NH3+])C(=O)[O-] |
Physical Description | Solid |
Description | 3-Amino-isobutanoic acid, also known as 3-aminoisobutanoate or beta-aminoisobutyric acid, belongs to the class of organic compounds known as beta amino acids and derivatives. These are amino acids having a (-NH2) group attached to the beta carbon atom. 3-Amino-isobutanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Amino-isobutanoic acid has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 3-amino-isobutanoic acid is primarily located in the cytoplasm. 3-Amino-isobutanoic acid exists in all eukaryotes, ranging from yeast to humans. In humans, 3-amino-isobutanoic acid is involved in the pyrimidine metabolism pathway. 3-Amino-isobutanoic acid is also involved in several metabolic disorders, some of which include Beta ureidopropionase deficiency, UMP synthase deficiency (orotic aciduria), the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, and dihydropyrimidinase deficiency. 3-aminoisobutyric acid is a beta-amino-acid that is isobutyric acid in which one of the methyl hydrogens is substituted by an amino group. It has a role as a metabolite. It derives from an isobutyric acid. It is a conjugate acid of a 3-aminoisobutyrate. It is a tautomer of a 3-aminoisobutanoic acid zwitterion. |
Synonyms | 3-aminoisobutyric acid 3-aminoisobutyric acid, (+-)-isomer 3-aminoisobutyric acid, (R)-isomer 3-aminoisobutyric acid, (S)-isomer 3-aminoisobutyric acid, tritium-labeled beta-aminoisobutyric acid DL-3-aminoisobutyric acid monohydrate |
PubChem Compound | 25201103 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume